Cas no 2172601-32-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid
• CAS No: 2172601-32-8
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6276552
• PubChem ID: 165604181
• Update Time: 2025-05-19

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid
• EN300-1563149
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4,4-difluorobutanoic acid
• 2172601-32-8

• Inchi： 1S/C25H28F2N2O5/c1-25(2,23(32)29-20(22(26)27)13-21(30)31)11-12-28-24(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,22H,11-14H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： JGTXGPQLXZIOLV-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid (CAS: 2172601-32-8)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid (CAS: 2172601-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and difluorobutanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a crucial building block for the introduction of fluorinated amino acids into peptide chains, enhancing their stability and bioavailability.

One of the key advancements in the study of this compound is its role in the synthesis of fluorinated peptides, which are increasingly recognized for their improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. Researchers have demonstrated that the incorporation of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid into peptide sequences can significantly enhance their resistance to enzymatic degradation, making them more suitable for therapeutic applications. This has been particularly relevant in the development of peptide-based drugs targeting chronic diseases such as diabetes and cancer.

In addition to its applications in peptide synthesis, recent studies have explored the potential of this compound as a precursor for the development of novel fluorinated small-molecule drugs. The difluorobutanoic acid moiety has been shown to impart unique physicochemical properties to the resulting molecules, including increased lipophilicity and improved binding affinity to target proteins. These properties are highly desirable in the design of drugs targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules.

Another area of interest is the use of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid in the development of prodrugs. The Fmoc group, which is easily cleaved under mild conditions, makes this compound an attractive candidate for the design of prodrugs that can be activated in specific physiological environments. Recent research has demonstrated the successful application of this strategy in the targeted delivery of anticancer agents, where the prodrug is activated selectively in tumor tissues, thereby minimizing systemic toxicity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing more efficient purification techniques. These advancements are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4,4-difluorobutanoic acid (CAS: 2172601-32-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a promising candidate for a wide range of applications, from peptide synthesis to prodrug development. Continued research in this area is expected to yield further insights into its potential and pave the way for new therapeutic innovations.